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Compound of Interest

Compound Name: Dipropoxy(dipropyl)silane

Cat. No.: B15468136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the safety data associated with

dipropoxy(dipropyl)silane. Due to the limited availability of a specific Safety Data Sheet

(SDS) for this exact compound, this document compiles and extrapolates information from

closely related silane compounds. The data presented herein is intended to provide a

foundational understanding of the potential hazards, handling precautions, and emergency

procedures associated with this class of chemicals. All quantitative data should be treated as

representative for analogous substances and used with appropriate scientific caution.

Chemical Identification and Physical Properties
While a specific CAS number for dipropoxy(dipropyl)silane is not readily available in public

databases, a structurally similar compound, Diaethyl-dipropyloxy-silan, is identified by CAS

number 17985-18-1. The physical and chemical properties of silanes can vary, but the following

table summarizes representative data from analogous compounds to provide an estimation of

the characteristics of dipropoxy(dipropyl)silane.
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Property Representative Value
Source (Analogous
Compound)

Molecular Formula C12H28O2Si Dipropoxy(dipropyl)silane

Molecular Weight 232.44 g/mol Dipropoxy(dipropyl)silane

Boiling Point Not available -

Flash Point Not available -

Density Not available -

Solubility Reacts with water
General information on

alkoxysilanes

Hazard Identification and GHS Classification
Based on the general hazard profile of similar silane compounds, dipropoxy(dipropyl)silane
is likely to be classified as a flammable liquid and may cause skin and eye irritation. Inhalation

of vapors or mists may cause respiratory irritation.

Globally Harmonized System (GHS) Classification (Anticipated)

Hazard Class Hazard Category

Flammable Liquids Category 3

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory Irritation)
Category 3

Hazard Statements (Anticipated):

H226: Flammable liquid and vapor.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicological Information
Specific toxicological data for dipropoxy(dipropyl)silane is not available. The following table

presents data from analogous silane compounds to provide an indication of potential toxicity.

Test Species Route Value
Source
(Analogous
Compound)

LD50 Rat Oral > 2000 mg/kg

[3-

(Trimethoxysilyl)

propyl]methacryl

ate

LD50 Rabbit Dermal > 5000 mg/kg

Silane,

trimethoxyoctyl-,

hydrolysis

products with

silica[1]

LC50 Rat Inhalation
> 0.691 mg/L (4

hours)

Silane,

trimethoxyoctyl-,

hydrolysis

products with

silica[1]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available in the public

domain. However, standardized OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed for such studies. For example:

Acute Oral Toxicity: Generally follows OECD Guideline 423 (Acute Oral toxicity - Acute Toxic

Class Method).
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Acute Dermal Toxicity: Generally follows OECD Guideline 402 (Acute Dermal Toxicity).

Acute Inhalation Toxicity: Generally follows OECD Guideline 403 (Acute Inhalation Toxicity).

Signaling Pathways and Experimental Workflows
To visualize the logical flow of safety information and procedures, the following diagrams are

provided.
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Caption: Logical flow of information in a Safety Data Sheet.

Chemical Spill Occurs Assess the Spill
(Size, Hazards) Evacuate Immediate Area Notify Supervisor and

Emergency Personnel Don Appropriate PPE Contain the Spill
(Absorbent Materials) Neutralize (if applicable) Clean Up Spill Residue Dispose of Waste

in Accordance with Regulations
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Caption: General workflow for responding to a chemical spill.

Handling and Storage
All silane compounds should be handled with care in well-ventilated areas. Use of personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, is essential. Store

containers in a cool, dry, well-ventilated area away from sources of ignition and incompatible

materials such as water, acids, and oxidizing agents.

First-Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Use dry chemical, carbon dioxide, or foam to extinguish fires. Water may be ineffective and can

react with some silanes to produce flammable hydrogen gas. Firefighters should wear self-

contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations
Dispose of dipropoxy(dipropyl)silane and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not allow it to enter sewers or waterways.

Disclaimer: The information provided in this technical guide is based on data from analogous

compounds and is intended for informational purposes only. It is not a substitute for a specific
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Safety Data Sheet for dipropoxy(dipropyl)silane. Users should exercise caution and consult

with a qualified professional before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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